Cas no 832739-56-7 (4-(3,4-Dimethyl-phenyl)-2-mercapto-6-trifluoromethyl-nicotinonitrile)

4-(3,4-Dimethyl-phenyl)-2-mercapto-6-trifluoromethyl-nicotinonitrile is a specialized heterocyclic compound featuring a nicotinonitrile core substituted with a 3,4-dimethylphenyl group at the 4-position, a mercapto (-SH) group at the 2-position, and a trifluoromethyl (-CF3) group at the 6-position. This structure imparts unique electronic and steric properties, making it valuable in medicinal chemistry and agrochemical research. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the mercapto moiety offers reactivity for further derivatization. The dimethylphenyl substitution contributes to π-stacking interactions, potentially improving binding affinity in target applications. Its well-defined molecular architecture makes it a promising intermediate for developing bioactive molecules, particularly in kinase inhibition or antimicrobial studies. The compound's distinct substitution pattern allows for precise modulation of physicochemical properties in drug design.

4-(3,4-Dimethyl-phenyl)-2-mercapto-6-trifluoromethyl-nicotinonitrile structure

832739-56-7 structure

Product Name:4-(3,4-Dimethyl-phenyl)-2-mercapto-6-trifluoromethyl-nicotinonitrile

CAS No:832739-56-7

MF:C₁₅H₁₁F₃N₂S

MW:308.321452379227

MDL:MFCD03422715

CID:3058012

PubChem ID:7019345

Update Time:2025-07-02

4-(3,4-Dimethyl-phenyl)-2-mercapto-6-trifluoromethyl-nicotinonitrile Chemical and Physical Properties

Names and Identifiers

- 4-(3,4-Dimethyl-phenyl)-2-mercapto-6-trifluoromethyl-nicotinonitrile
- 4-(3,4-dimethylphenyl)-2-sulfanylidene-6-(trifluoromethyl)-1H-pyridine-3-carbonitrile
- 4-(3,4-Dimethylphenyl)-2-mercapto-6-(trifluoromethyl)nicotinonitrile
- BBL038931
- AKOS000305442
- 832739-56-7
- EN300-228731
- 4-(3,4-dimethylphenyl)-2-sulfanyl-6-(trifluoromethyl)pyridine-3-carbonitrile
- CS-0281459
- STK312750
- C15H11F3N2S
- 4-(3,4-DIMETHYLPHENYL)-2-SULFANYL-6-(TRIFLUOROMETHYL)-3-PYRIDYL CYANIDE
- MDL： MFCD03422715
- Inchi： 1S/C15H11F3N2S/c1-8-3-4-10(5-9(8)2)11-6-13(15(16,17)18)20-14(21)12(11)7-19/h3-6H,1-2H3,(H,20,21)
- InChI Key： WBCUANPSJUCSDL-UHFFFAOYSA-N
- SMILES： S=C1C(C#N)=C(C=C(C(F)(F)F)N1)C1=CC=C(C)C(C)=C1

Computed Properties

Exact Mass: 308.05950402Da
Monoisotopic Mass: 308.05950402Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 21
Rotatable Bond Count: 2
Complexity: 565
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 67.9Å²

4-(3,4-Dimethyl-phenyl)-2-mercapto-6-trifluoromethyl-nicotinonitrile Pricemore >>

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Fluorochem	025521-1g	4-(3,4-Dimethyl-phenyl)-2-mercapto-6-trifluoromethyl-nicotinonitrile	832739-56-7		1g	￡210.00	2022-02-28
Fluorochem	025521-5g	4-(3,4-Dimethyl-phenyl)-2-mercapto-6-trifluoromethyl-nicotinonitrile	832739-56-7		5g	￡591.00	2022-02-28
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